1-(2-fluorophenyl)-4-(2-furoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenyl)-4-(2-furoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1980s and gained popularity in the 1990s as a recreational drug. However, the compound has also been studied for its potential therapeutic uses in scientific research.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorophenyl)-4-(2-furoyl)piperazine is not fully understood. However, it is thought to act as a partial agonist at serotonin receptors, particularly the 5-HT1B and 5-HT2C receptors. This may contribute to its anxiogenic effects.
Biochemical and Physiological Effects:
In addition to its anxiogenic effects, this compound has been shown to have a number of other biochemical and physiological effects. It has been shown to increase heart rate and blood pressure in animal models, as well as cause hyperthermia and hyperactivity. It may also have effects on the release of neurotransmitters such as dopamine and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-fluorophenyl)-4-(2-furoyl)piperazine in lab experiments is that it is a well-characterized compound with known pharmacological effects. This makes it a useful tool for studying the neurobiological mechanisms underlying anxiety disorders and other conditions. However, one limitation is that its effects may not fully replicate those of natural anxiety or other conditions, and caution should be taken when extrapolating findings to humans.
Future Directions
There are many potential future directions for research on 1-(2-fluorophenyl)-4-(2-furoyl)piperazine. One area of interest is its potential use in the development of new treatments for anxiety disorders. It may also be useful for studying the role of serotonin receptors in the brain and their potential as targets for therapeutic interventions. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and how they relate to its pharmacological effects.
Synthesis Methods
The synthesis of 1-(2-fluorophenyl)-4-(2-furoyl)piperazine involves the reaction of 2-furoic acid with 1-(2-fluorophenyl)piperazine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is a white crystalline powder that can be purified through recrystallization.
Scientific Research Applications
1-(2-fluorophenyl)-4-(2-furoyl)piperazine has been studied for its potential therapeutic uses in scientific research. It has been shown to have anxiogenic effects, meaning that it can induce anxiety-like behavior in animal models. This makes it a useful tool for studying the neurobiological mechanisms underlying anxiety disorders.
properties
IUPAC Name |
[4-(2-fluorophenyl)piperazin-1-yl]-(furan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O2/c16-12-4-1-2-5-13(12)17-7-9-18(10-8-17)15(19)14-6-3-11-20-14/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZVXLUICZCTHRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.